![molecular formula C18H16N2OS B2740580 4-methylbenzyl 5-[(E)-2-phenylethenyl]-1,3,4-oxadiazol-2-yl sulfide CAS No. 478047-50-6](/img/structure/B2740580.png)
4-methylbenzyl 5-[(E)-2-phenylethenyl]-1,3,4-oxadiazol-2-yl sulfide
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Description
Scientific Research Applications
Medicinal Chemistry
This compound, with its unique structure, could be used in medicinal chemistry for the development of new drugs. Heterocycles based on the 1,2,3-triazole moiety, which is similar to the 1,3,4-oxadiazole moiety in the given compound, have been utilized in the development of several medicinal scaffolds that demonstrate anti-HIV, antitubercular, antiviral, antibacterial, and anticancer activities .
Organic Synthesis
The compound could be used as a starting material or intermediate in organic synthesis. Sulfides, such as this compound, are useful starting materials for the synthesis of many organic compounds .
Biological Activities
The compound could exhibit various biological activities. For example, 4,5-disubstituted-3-mercaptotriazolic nucleus, which is similar to the 1,3,4-oxadiazole moiety in the given compound, is associated with numerous biological activities such as antibacterial, antifungal, anti-HIV, and anti-inflammatory .
Synthesis of Sulfoxides or Sulfones
Sulfides can be oxidized into sulfoxides or sulfones, which have received extensive attention as essentially synthetic intermediates in some important organic molecule syntheses .
Pharmaceutical Applications
Given its potential biological activities, this compound could be used in the development of new pharmaceuticals. For example, sulfoxides and sulfones synthesized from sulfides have been used in the synthesis of drugs such as lansoprazole and omeprazole .
properties
IUPAC Name |
2-[(4-methylphenyl)methylsulfanyl]-5-[(E)-2-phenylethenyl]-1,3,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2OS/c1-14-7-9-16(10-8-14)13-22-18-20-19-17(21-18)12-11-15-5-3-2-4-6-15/h2-12H,13H2,1H3/b12-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQNVNDSGHAWVBW-VAWYXSNFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSC2=NN=C(O2)C=CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)CSC2=NN=C(O2)/C=C/C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(4-methylphenyl)methylsulfanyl]-5-[(E)-2-phenylethenyl]-1,3,4-oxadiazole |
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